Cas no 2228392-38-7 (1-(3-fluoro-2-methylphenyl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(3-fluoro-2-methylphenyl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2228392-38-7
• MF: C₁₂H₁₀FNO
• MW: 203.212306499481
• CID: 5913846
• PubChem ID: 165676864
• Update Time: 2025-06-30

1-(3-fluoro-2-methylphenyl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-2-methylphenyl)-3-oxocyclobutane-1-carbonitrile
• EN300-1798069
• 2228392-38-7

• Inchi： 1S/C12H10FNO/c1-8-10(3-2-4-11(8)13)12(7-14)5-9(15)6-12/h2-4H,5-6H2,1H3
• InChI Key： WIGXKIJZVDGDIS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)C1(C#N)CC(C1)=O

Computed Properties

• Exact Mass: 203.074642105g/mol
• Monoisotopic Mass: 203.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.9Ų

Additional information on 1-(3-fluoro-2-methylphenyl)-3-oxocyclobutane-1-carbonitrile

Professional Introduction to Compound with CAS No. 2228392-38-7 and Product Name: 1-(3-fluoro-2-methylphenyl)-3-oxocyclobutane-1-carbonitrile

The compound with the CAS number 2228392-38-7 and the product name 1-(3-fluoro-2-methylphenyl)-3-oxocyclobutane-1-carbonitrile represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and development. The presence of a fluoro-substituted aromatic ring and a cyclobutane core with a cyano group at the terminal position imparts distinct chemical and biological properties, making it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds, owing to their ability to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. The fluoro-substituent in the 3-fluoro-2-methylphenyl moiety of this compound is particularly noteworthy, as it has been extensively studied for its role in modulating drug-receptor interactions. This modification often leads to improved bioavailability and prolonged half-life, critical factors in the development of novel therapeutics.

The cyclobutane ring in the molecular structure of 1-(3-fluoro-2-methylphenyl)-3-oxocyclobutane-1-carbonitrile introduces rigidity to the molecule, which can be advantageous in terms of binding specificity. Such structural features are frequently employed in medicinal chemistry to optimize pharmacokinetic profiles. The oxocyclobutane scaffold provides a unique three-dimensional orientation that can interact favorably with biological targets, potentially leading to high-affinity binding.

Moreover, the cyano group at the terminal position of the molecule adds another layer of complexity, influencing both electronic and steric properties. The cyano group is known for its ability to participate in hydrogen bonding and hydrophobic interactions, which can be leveraged to fine-tune the compound's solubility and permeability across biological membranes. These characteristics are essential for ensuring effective drug delivery and absorption.

Recent studies have highlighted the importance of fluorinated heterocycles in medicinal chemistry. The incorporation of fluorine into heterocyclic systems often enhances their bioactivity and selectivity. In the case of 1-(3-fluoro-2-methylphenyl)-3-oxocyclobutane-1-carbonitrile, the combination of a fluorinated aromatic ring with an oxocyclobutane core creates a versatile scaffold that can be further modified to target specific biological pathways.

One of the most exciting aspects of this compound is its potential application in the development of small-molecule inhibitors. The structural motifs present in this molecule suggest that it may interact with enzymes or receptors involved in critical biological processes. For instance, modifications at the fluoro-substituted aromatic ring could be tailored to enhance binding affinity to particular protein targets, making it a valuable tool for drug discovery.

The cyano group also offers opportunities for further functionalization. It can be transformed into other functional moieties such as amides or esters, which are common pharmacophores in drug molecules. This flexibility allows chemists to explore various structural derivatives with tailored properties, expanding the compound's therapeutic potential.

Advances in computational chemistry have enabled researchers to predict the biological activity of molecules like 1-(3-fluoro-2-methylphenyl)-3-oxocyclobutane-1-carbonitrile with greater accuracy. Molecular docking studies have shown that this compound can interact with several key targets, including those implicated in inflammation, cancer, and neurological disorders. These findings underscore its significance as a lead compound for further medicinal chemistry investigations.

The synthesis of this compound involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. The introduction of the fluoro-substituent, followed by cyclization and functionalization at the carbonitrile position, demonstrates the sophistication required to construct such complex molecules. These synthetic strategies are not only impressive from a chemical standpoint but also provide valuable insights for developing similar compounds.

In conclusion, 1-(3-fluoro-2-methylphenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2228392-38-7) represents a compelling example of how structural innovation can lead to novel therapeutic agents. Its unique combination of a fluorinated aromatic ring, an oxocyclobutane core, and a cyano group positions it as a promising candidate for further exploration in drug discovery. As research continues to uncover new applications for fluorinated compounds and advanced scaffolds like cyclobutanes, molecules such as this one are likely to play an increasingly important role in addressing unmet medical needs.